![molecular formula C8H7BrClNO B8427793 Ethanone, 1-[5-(bromomethyl)-6-chloro-2-pyridinyl]- CAS No. 800379-67-3](/img/structure/B8427793.png)
Ethanone, 1-[5-(bromomethyl)-6-chloro-2-pyridinyl]-
Cat. No. B8427793
M. Wt: 248.50 g/mol
InChI Key: YVTZNTGHDAMJQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[c:3]([CH3:11])[cH:4][cH:5][c:6]([C:8]([CH3:9])=[O:10])[n:7]1.[Cl:20][C:21]([Cl:22])([Cl:23])[Cl:24].[O:12]=[C:13]1[N:14]([Br:19])[C:15](=[O:16])[CH2:17][CH2:18]1>>[Cl:1][c:2]1[c:3]([CH2:11][Br:19])[cH:4][cH:5][c:6]([C:8]([CH3:9])=[O:10])[n:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)c1ccc(C)c(Cl)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClC(Cl)(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Br
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)c1ccc(CBr)c(Cl)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
